![molecular formula C19H18F3N3O2 B2612142 1-(4-Methyl-3-(2-oxopyrrolidin-1-yl)phenyl)-3-(3-(trifluoromethyl)phenyl)urea CAS No. 1207034-67-0](/img/structure/B2612142.png)
1-(4-Methyl-3-(2-oxopyrrolidin-1-yl)phenyl)-3-(3-(trifluoromethyl)phenyl)urea
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Description
1-(4-Methyl-3-(2-oxopyrrolidin-1-yl)phenyl)-3-(3-(trifluoromethyl)phenyl)urea is a useful research compound. Its molecular formula is C19H18F3N3O2 and its molecular weight is 377.367. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Characterization
Several studies have focused on the synthesis and structural characterization of urea derivatives, highlighting their importance in medicinal chemistry and materials science. For instance, the synthesis of urea derivatives under specific conditions, such as microwave irradiation, has been explored for efficiency and yield improvements. These compounds have been characterized using techniques like X-ray crystallography, NMR, ESI-MS, and elemental analysis, providing detailed insights into their chemical structure and properties (Li & Chen, 2008).
Anticancer Activity
Research has demonstrated the anticancer potential of certain urea derivatives. For example, a study on 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives revealed significant antiproliferative effects against various cancer cell lines. These findings suggest the utility of these compounds as potential therapeutic agents in cancer treatment (Jian Feng et al., 2020).
Antimicrobial Properties
Compounds incorporating urea groups have been investigated for their antimicrobial properties. Studies have synthesized and evaluated the antimicrobial activity of urea derivatives, indicating their potential as antimicrobial agents. These findings underscore the versatility of urea derivatives in developing new antimicrobial strategies (S. Rajeswari et al., 2010).
Enzyme Inhibition and Pharmacokinetics
Molecular Complexation and Materials Science
Urea derivatives have found applications in materials science, particularly in the design and synthesis of noncentrosymmetric structures for nonlinear optics. Studies have explored the complexation of urea compounds with other molecules to engineer materials with desirable optical properties. This research highlights the potential of urea derivatives in developing advanced materials for optical applications (M. Muthuraman et al., 2001).
Properties
IUPAC Name |
1-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]-3-[3-(trifluoromethyl)phenyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18F3N3O2/c1-12-7-8-15(11-16(12)25-9-3-6-17(25)26)24-18(27)23-14-5-2-4-13(10-14)19(20,21)22/h2,4-5,7-8,10-11H,3,6,9H2,1H3,(H2,23,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRCHEAFPECIBAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)NC2=CC=CC(=C2)C(F)(F)F)N3CCCC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18F3N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.